5-Morpholin-4-ylmethyl-furan-2-carboxylic acid ethyl ester

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: ethyl 5-(morpholin-4-ylmethyl)furan-2-carboxylate
• InChI: InChI=1S/C12H17NO4/c1-2-16-12(14)11-4-3-10(17-11)9-13-5-7-15-8-6-13/h3-4H,2,5-9H2,1H3
• InChI Key: YDOHNSLCFVKNSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(O1)CN2CCOCC2

Description

5-Morpholin-4-ylmethyl-furan-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-(chloromethyl)-2-furan-carboxylate (0.5 mL, 3.25 mmol) and Et3N (0.9 mL, 6.5 mmol) in dichloromethane under nitrogen was added morpholine (284 μL, 3.25 mmol) dropwise and a catalytic amount of KI. The reaction mixture was stirred at 45° C. for 24 hours, then it was concentrated in vacuo. The residue was dissolved in EtOAc and the organic layer was washed with water (2×) then brine, dried over sodium sulfate, filtered, concentrated, and dried in vacuo to give 520 mg (67% yield) of 5-morpholin-4-ylmethyl-furan-2-carboxylic acid ethyl ester as a light brown oil. 1H-NMR (d6-DMSO) δ: 7.22 (d, 1H), 6.51 (d, 1H), 4.25 (q, 2H), 3.54 (m, 6H), 2.37 (broad s, 4H), 1.27 (t, 3H).